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Cat. No.: B12408016

Get Quote

For researchers, scientists, and drug development professionals, the selection of an

appropriate fluorescent probe is critical for the accurate study of acidic organelles like

lysosomes. This guide provides an objective comparison of alternatives to LysoSensor™ Green

DND-189, focusing on their performance characteristics, experimental protocols, and

applications.

The study of acidic organelles is fundamental to understanding a wide range of cellular

processes, from autophagy and endocytosis to the pathogenesis of lysosomal storage

disorders. The choice of a fluorescent probe to visualize and quantify these dynamic

compartments can significantly impact experimental outcomes. This guide offers a detailed

comparison of several classes of probes, presenting their spectral properties, pH sensitivity,

and operational characteristics to aid researchers in selecting the optimal tool for their specific

needs.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for a selection of popular

probes for acidic organelles. These values, compiled from various sources, provide a basis for
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comparing their spectral compatibility with available imaging systems and their suitability for

different pH sensing applications.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408016?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Probe
Category

Specific
Probe

Excitation
Max (nm)

Emission
Max (nm)

pKa
Key
Characteris
tics

LysoSensor

™

LysoSensor

™ Green

DND-189

443 505 ~5.2

Fluorescence

increases in

acidic

environments

.

LysoSensor

™

Yellow/Blue

DND-160

(PDMPO)

329/384 440/540 ~4.2

Ratiometric

probe; emits

blue in less

acidic and

yellow in

more acidic

organelles.

LysoSensor

™ Blue DND-

167

373 425 ~5.1

Fluorescence

increases in

acidic

environments

.

LysoTracker

™

LysoTracker

™ Red DND-

99

577 590 ~7.5

Bright, pH-

insensitive

fluorescence

in acidic

organelles.

LysoTracker

™ Green

DND-26

504 511 N/A

Bright, pH-

insensitive

fluorescence

in acidic

organelles.

LysoTracker

™ Deep Red

647 668 N/A Far-red

fluorescence,

minimizing
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autofluoresce

nce.

Traditional

Dyes

Acridine

Orange (in

lysosomes)

460 650 ~9.65

Metachromati

c; emits red

in acidic

organelles

and green

when bound

to nucleic

acids.[1]

Neutral Red 535 637 ~6.8

Vital stain

that

accumulates

in lysosomes.

Novel Probes pHLys Red 561 560-650 pH-sensitive

High

specificity

and retention

in lysosomes.

Rhodamine-

based

(generic)

~560 ~580 ~4.1-5.8

High

photostability

and

brightness.[2]

[3]

Genetically-

Encoded

LAMP1-

pHluorin
~400/480 ~510 ~6.5

Ratiometric;

targeted to

lysosomes

via LAMP1

fusion.[3]

FIRE-pHLy

(LAMP1-

mTFP1-

mCherry)

~450/580 ~490/610 ~4.4

Ratiometric;

mTFP1 is pH-

sensitive,

mCherry is

the reference.

[4]
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Comparison of Probe Performance
The ideal probe for studying acidic organelles depends on the specific experimental question.

Key performance characteristics to consider include pH sensitivity, photostability, specificity,

and cytotoxicity.

pH-Sensitive Probes (LysoSensor™ Series, pHLys Red, Rhodamine-based pH probes,

Genetically-Encoded Sensors): These probes are designed to report on the pH of the organelle

lumen.

LysoSensor™ dyes exhibit a pH-dependent increase in fluorescence intensity as the

environment becomes more acidic. LysoSensor™ Yellow/Blue (PDMPO) is a ratiometric

probe, meaning the ratio of its dual-emission or dual-excitation fluorescence can be used to

quantify pH, which can be an advantage over intensity-based measurements.

pHLys Red is a newer probe reported to have high specificity and sensitivity to pH changes

within the lysosomal range, as well as high retention.

Rhodamine-based pH probes are known for their high fluorescence quantum yields, good

water solubility, and photostability. Their pKa can be tuned by chemical modification, making

them versatile for different acidic ranges.

Genetically-encoded sensors, such as those based on pHluorin or mTFP1 fused to

lysosomal proteins like LAMP1, offer excellent specificity and are suitable for long-term

studies. They avoid issues of dye loading and potential cytotoxicity associated with chemical

probes. However, they require genetic modification of the cells, and overexpression can

potentially lead to artifacts.

pH-Insensitive Probes (LysoTracker™ Series): These probes accumulate in acidic organelles

but their fluorescence is largely independent of the luminal pH.

LysoTracker™ probes are highly selective for acidic organelles and are available in a variety

of colors, making them suitable for multicolor experiments. They are generally bright and

photostable, making them a good choice for tracking the morphology and trafficking of

lysosomes. However, their accumulation can be affected by the proton gradient, and they

may not be suitable for long-term imaging due to potential phototoxicity.
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Traditional Dyes (Acridine Orange, Neutral Red): These have been used for many years to

stain acidic organelles but have some limitations.

Acridine Orange (AO) is a metachromatic dye that fluoresces red in acidic compartments like

lysosomes and green when it intercalates with DNA and RNA. This dual-color property can

be useful, but also lead to complex spectra. AO is known to be phototoxic.

Neutral Red is a vital stain that accumulates in lysosomes and is often used in cell viability

assays based on lysosomal integrity. Its fluorescence is sensitive to the polarity of the

microenvironment, which can complicate its use as a pure pH indicator.

Experimental Protocols
The following are generalized protocols for staining acidic organelles in live mammalian cells.

Optimal conditions may vary depending on the cell type and experimental setup.

General Live-Cell Staining Protocol for Chemical Probes
Cell Preparation: Plate cells on a suitable imaging dish or coverslip and allow them to adhere

and reach the desired confluency.

Probe Preparation: Prepare a fresh working solution of the probe in pre-warmed cell culture

medium or buffer.

Staining: Remove the culture medium from the cells and replace it with the probe-containing

medium.

Incubation: Incubate the cells at 37°C, protected from light. Incubation times vary by probe

(see table below).

Washing (Optional): For some probes, washing with fresh, pre-warmed medium can reduce

background fluorescence.

Imaging: Image the cells using a fluorescence microscope with the appropriate filter sets.
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Probe
Typical Working
Concentration

Typical Incubation Time

LysoSensor™ Green DND-189 1 µM 1-5 minutes

LysoTracker™ Red DND-99 50-75 nM 30-120 minutes

Acridine Orange 1-5 µg/mL 15 minutes

Neutral Red 1-5 µg/mL 15-30 minutes

Protocol for Genetically-Encoded Sensors (e.g., LAMP1-
pHluorin)

Transfection/Transduction: Introduce the plasmid DNA or viral vector encoding the sensor

into the cells using a suitable method.

Expression: Allow 24-48 hours for the cells to express the fusion protein. For stable cell lines,

select and expand a clonal population.

Imaging: Image the live cells using appropriate filter sets for the pH-sensitive and reference

fluorophores.

Calibration (for pH quantification): To obtain quantitative pH measurements, a calibration

curve must be generated by equilibrating the intracellular and extracellular pH using

ionophores (e.g., nigericin and monensin) in buffers of known pH.

Visualization of Concepts and Workflows
Mechanism of Probe Accumulation
The majority of chemical probes for acidic organelles are weak bases that operate on a

common principle of accumulation.
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Extracellular/Cytosol (pH ~7.4) Lysosome (pH ~4.5)

Probe (Neutral)

Cell Membrane Lysosomal Membrane

Passive Diffusion

Probe-H+ (Protonated, Fluorescent)

TrappedPassive Diffusion Protonation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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